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3-[1-(3-Pyridin-3-ylpropanoyl)piperidin-3-yl]propanoic acid

Name: 3-[1-(3-Pyridin-3-ylpropanoyl)piperidin-3-yl]propanoic acid
Brand: Smolecule
SKU: S7873993
Rating: 4 (3 reviews)

Catalog No.

S7873993

CAS No.

M.F

C16H22N2O3

M. Wt

290.36 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3-[1-(3-Pyridin-3-ylpropanoyl)piperidin-3-yl]propa...

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1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

Product Name

3-[1-(3-Pyridin-3-ylpropanoyl)piperidin-3-yl]propanoic acid

IUPAC Name

3-[1-(3-pyridin-3-ylpropanoyl)piperidin-3-yl]propanoic acid

Molecular Formula

C16H22N2O3

Molecular Weight

290.36 g/mol

InChI

InChI=1S/C16H22N2O3/c19-15(7-5-13-3-1-9-17-11-13)18-10-2-4-14(12-18)6-8-16(20)21/h1,3,9,11,14H,2,4-8,10,12H2,(H,20,21)

InChI Key

UMXMOKYBKDJUPQ-UHFFFAOYSA-N

SMILES

C1CC(CN(C1)C(=O)CCC2=CN=CC=C2)CCC(=O)O

Canonical SMILES

C1CC(CN(C1)C(=O)CCC2=CN=CC=C2)CCC(=O)O

3-[1-(3-Pyridin-3-ylpropanoyl)piperidin-3-yl]propanoic acid, also known as pipedinic acid or PDP, is a synthetic compound that belongs to the piperidine class of organic molecules. This compound has attracted attention due to its potential applications in various fields, including materials science, medicinal chemistry, and neuroscience. The compound’s molecular formula is C18H25NO3, and its molecular weight is 303.40 g/mol.

Physical and Chemical Properties

PDP is a white solid that is sparingly soluble in water. Its melting point is 81-83°C, and its boiling point is 482.3°C. The compound is stable under standard temperature and pressure and is not sensitive to light. PDP is a weak acid with a pKa of 6.82. Its log P (octanol-water partition coefficient) is 2.67, indicating moderate hydrophobicity.

Synthesis and Characterization

PDP can be synthesized through a multi-step process involving several chemical reactions. One commonly used method involves reacting 3-bromopropanoic acid with 3-pyridinepropanoic acid to form 3-[1-(3-Pyridin-3-ylpropanoyl)propanoyl] pyridine (PPPP). This intermediate product is then reacted with piperidine in the presence of a coupling agent such as EDC or DCC to form PDP. The purity and identity of the compound can be confirmed using various spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS).

Analytical Methods

The analytical methods used to detect and quantify PDP depend on the purpose of the analysis. In the pharmaceutical industry, HPLC and MS are commonly used to determine the purity and identity of PDP in drug formulations. In materials science, techniques such as X-ray diffraction (XRD) and thermogravimetric analysis (TGA) may be used to characterize the physical and chemical properties of PDP-based materials. Nuclear magnetic resonance (NMR) spectroscopy can also be used to determine the crystal structure of PDP.

Biological Properties

PDP has been shown to have several biological properties that could make it a potential drug candidate. In vitro studies have shown that PDP can inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This property could make PDP useful in the treatment of neurodegenerative disorders such as Alzheimer's disease. PDP has also been shown to have anticonvulsant properties in animal models, suggesting that it may have potential applications in the treatment of epilepsy.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of PDP in scientific experiments have not been extensively studied. However, in a study using rat models, a single dose of PDP up to 2 g/kg did not cause any significant adverse effects. It should be noted that these findings do not necessarily translate to safety in humans, and further research is needed to determine the toxicity and safety of PDP in vivo.

Applications in Scientific Experiments

PDP has potential applications in several fields of research, including materials science, medicinal chemistry, and neuroscience. In materials science, PDP-based materials could potentially be used in the development of organic semiconductors, sensors, and catalysts. In medicinal chemistry, PDP could be used as a starting point for the development of new drugs targeting acetylcholinesterase or other enzymes involved in disease pathology. In neuroscience, PDP could be used to study the role of acetylcholine in learning and memory processes.

Current State of Research

The research on PDP is still in its early stages, and there is limited information available on the compound's potential applications and mechanisms of action. However, a few studies have shown promising results regarding its biological properties, indicating that further research is warranted.

Potential Implications in Various Fields of Research and Industry

If PDP's potential applications are confirmed through further research, it could have significant implications in several fields of research and industry. PDP-based materials could have applications ranging from energy storage to biomedical devices. PDP-based drugs could be used to treat various neurological and psychiatric disorders, potentially improving patients' quality of life.

Limitations and Future Directions

There are several limitations to the current research on PDP. The compound's stability and solubility could limit its applications in certain fields. The lack of extensive toxicological studies also raises concerns about its safety for human use. Future research on PDP should focus on addressing these limitations and further exploring the compound's potential applications, mechanisms of action, and safety profile. Potential future directions could include:
- Investigating the use of PDP in other neurological disorders, such as Parkinson's disease and Huntington's disease.
- Exploring the use of PDP-based materials in the development of optoelectronics and organic photovoltaics.
- Studying the toxicity and safety of PDP in large animal models to better understand its potential for human use.
- Developing more efficient and cost-effective synthetic routes for PDP to increase its accessibility to researchers and industry.
- Investigating the use of PDP as a tool for studying the role of acetylcholine in various physiological processes.